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Compound of Interest

Compound Name: Pyridine-3-sulfonyl chloride

Cat. No.: B100533 Get Quote

An In-depth Technical Guide on the Physical Properties of Pyridine-3-sulfonyl Chloride

This technical guide provides a comprehensive overview of the melting and boiling points of

pyridine-3-sulfonyl chloride and its hydrochloride salt. It is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and visual workflows to support laboratory and development activities.

Data Presentation: Physical Properties
Pyridine-3-sulfonyl chloride is a key intermediate in the synthesis of various pharmaceutical

compounds. Its physical properties are crucial for handling, reaction setup, and purification. It is

important to distinguish between the free base and its hydrochloride salt, as their physical

states and properties differ significantly at ambient temperatures. The free base is typically a

liquid, while the hydrochloride salt is a crystalline solid.
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Property
Pyridine-3-sulfonyl
chloride

Pyridine-3-sulfonyl
chloride hydrochloride

CAS Number 16133-25-8[1][2][3][4][5] 42899-76-3[6][7]

Molecular Formula C₅H₄ClNO₂S[1][8]
C₅H₅Cl₂NO₂S[7] or

C₅H₄ClNO₂S·HCl

Molecular Weight 177.61 g/mol [1][9] 214.07 g/mol [7][10][11]

Appearance Clear pale yellow liquid[8][12]
Colorless to pale yellow

crystals[6]

Melting Point 10.2 ± 0.3 °C[12] 144.0 °C to 145.0 °C[10]

Boiling Point ≥ 284 °C[12] (at 760 mmHg)[8] Not applicable (decomposes)

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound identification

and purity assessment.[13] Pure crystalline compounds exhibit a sharp melting point range,

typically 0.5-1.0°C, whereas impurities tend to depress the melting point and broaden the

range.[14]

Melting Point Determination (for Pyridine-3-sulfonyl
chloride hydrochloride)
The melting point of the solid hydrochloride salt can be determined using the capillary method

with a melting point apparatus (e.g., Mel-Temp) or a Thiele tube.

Sample Preparation: A small amount of the dry, crystalline pyridine-3-sulfonyl chloride
hydrochloride is finely crushed and packed into a capillary tube to a height of 1-2 mm.[13]

The tube is tapped gently to ensure tight packing at the sealed end.[15]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: A preliminary rapid heating can be performed to determine an approximate melting

range. For an accurate measurement, a new sample is heated to about 10-15°C below the
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approximate melting point. The heating rate is then reduced to 1-2°C per minute to allow for

thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears (T1)

and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.

[13] This T1 to T2 range is the melting point of the sample.

Boiling Point Determination (for Pyridine-3-sulfonyl
chloride)
The boiling point of the liquid pyridine-3-sulfonyl chloride is best determined by distillation.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[13][14]

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask. The thermometer bulb should be positioned

just below the side arm leading to the condenser to accurately measure the temperature of

the vapor.

Heating: The liquid in the flask is heated gently.

Observation and Recording: The temperature is recorded when the vapor condensation front

passes the thermometer bulb and the first drop of distillate is collected.[15] The temperature

should remain constant throughout the distillation of a pure compound. The recorded stable

temperature range is the boiling point.[15]

Synthesis Protocol: From 3-Aminopyridine
A common method for synthesizing pyridine-3-sulfonyl chloride involves the diazotization of

3-aminopyridine, followed by a sulfonyl chlorination reaction.[16][17]

Diazotization: 3-aminopyridine is dissolved in an acidic medium (e.g., hydrochloric acid).[18]

The solution is cooled to between -10°C and 5°C. An aqueous solution of sodium nitrite is

added dropwise while maintaining the low temperature to form the diazonium salt

intermediate.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://m.youtube.com/watch?v=pDmWDOr_3H0
https://m.youtube.com/watch?v=pDmWDOr_3H0
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://patents.google.com/patent/CN112830892A/en
https://pubs.acs.org/doi/10.1021/op9000862
https://eureka.patsnap.com/patent-CN106432067A
https://eureka.patsnap.com/patent-CN106432067A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfonyl Chlorination: In a separate reactor, a sulfur dioxide source is prepared. This is often

done by adding thionyl chloride to water at a low temperature (0-5°C) in the presence of a

copper salt catalyst, such as cuprous chloride.[16][18]

Reaction: The cold diazonium salt solution is slowly added to the sulfurous acid solution.[18]

The reaction is stirred, often overnight, while maintaining a low temperature.

Workup and Isolation: The reaction mixture is extracted with an organic solvent like

dichloromethane. The combined organic layers are washed with a saturated sodium

bicarbonate solution, water, and brine.[19] The solvent is then removed under reduced

pressure to yield pyridine-3-sulfonyl chloride as a liquid.[19]

Visualizations
The following diagrams illustrate the experimental and logical workflows described above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN112830892A/en
https://eureka.patsnap.com/patent-CN106432067A
https://eureka.patsnap.com/patent-CN106432067A
https://www.chemicalbook.com/synthesis/pyridine-3-sulfonyl-chloride.htm
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/pyridine-3-sulfonyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dry Sample

Sample Preparation:
Pack 1-2 mm of sample

into capillary tube

1

Place capillary in
melting point apparatus

2

Rapid Heating:
Determine approximate

melting range

3a (Optional)

Slow Heating (1-2°C/min)
 near melting point

3

3b

Observe & Record:
T1: First liquid forms

T2: All solid melts

4

End: Melting Point Range
(T1 - T2)

5

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Synthesis of Pyridine-3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [melting point and boiling point of pyridine-3-sulfonyl
chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100533#melting-point-and-boiling-point-of-pyridine-3-
sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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